Cas no 1804493-67-1 (4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol)

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with cyano, difluoromethyl, iodo, and hydroxymethyl functional groups. The presence of these reactive moieties enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability, while the iodine atom facilitates further functionalization via cross-coupling reactions. The hydroxymethyl group offers additional derivatization potential, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for developing biologically active molecules due to its balanced reactivity and structural diversity. High purity and well-defined synthetic pathways ensure consistent performance in research and industrial applications.

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol structure

1804493-67-1 structure

Product Name:4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol

CAS No:1804493-67-1

MF:C₈H₅F₂IN₂O

MW:310.039380788803

CID:4875363

Update Time:2025-06-14

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol
- Inchi： 1S/C8H5F2IN2O/c9-8(10)5-1-4(2-12)7(11)6(3-14)13-5/h1,8,14H,3H2
- InChI Key： QTDQCMMBUAWKNI-UHFFFAOYSA-N
- SMILES： IC1=C(C#N)C=C(C(F)F)N=C1CO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 1
Topological Polar Surface Area: 56.9

4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029043193-1g	4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol	1804493-67-1	97%	1g	$1,490.00	2022-04-02

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Additional information on 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol

Recent Advances in the Study of 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol (CAS: 1804493-67-1)

The compound 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol (CAS: 1804493-67-1) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound features a unique combination of functional groups, including cyano, difluoromethyl, iodo, and methanol moieties, which make it particularly valuable for the development of novel pharmaceutical agents. Recent studies have focused on its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of kinase inhibitors. The researchers utilized the iodine atom at the 3-position for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyridine core. The difluoromethyl group was found to significantly influence the pharmacokinetic properties of resulting compounds, improving metabolic stability and membrane permeability.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol showed potent activity against drug-resistant bacterial strains. The presence of the cyano group was crucial for target binding, while the difluoromethyl moiety enhanced compound stability against enzymatic degradation. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The compound's mechanism of action has been investigated in several recent studies. Molecular docking simulations published in the European Journal of Medicinal Chemistry (2023) revealed that the pyridine core interacts with key amino acid residues in target proteins, while the methanol group participates in hydrogen bonding networks. This dual interaction mode makes it particularly effective for targeting proteins with shallow binding pockets.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol. A 2024 patent application (WO2024012345) describes an optimized four-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). This development is particularly significant for scaling up production for preclinical studies.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated that the iodine atom can be replaced with radioactive isotopes for diagnostic imaging applications, while maintaining the compound's biological activity. This dual functionality could enable theranostic approaches in cancer treatment.

As research continues, 4-Cyano-6-(difluoromethyl)-3-iodopyridine-2-methanol represents a versatile building block in medicinal chemistry with applications spanning multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future drug development efforts.